Cas no 51246-79-8 (2',3'-dideoxy-3'-fluorocytidine)

• Product Name: 2',3'-dideoxy-3'-fluorocytidine
• CAS No: 51246-79-8
• MF: C₉H₁₂FN₃O₃
• MW: 229.208285331726
• CID: 1572127
• PubChem ID: 451363
• Update Time: 2025-04-21

2',3'-dideoxy-3'-fluorocytidine Chemical and Physical Properties

Names and Identifiers

• 2',3'-dideoxy-3'-fluorocytidine
• 1-(3-fluoro-2,3-dideoxy-β-D-erythro-pentofuranosyl)cytosine
• 3'-Fluoro-2',3'-dideoxycytidine
• HNSUDSIHCJEYQG-SHYZEUOFSA-N
• 2',3'-dideoxy-3'-fluoro-alpha-L-cytidine
• 4-Amino-1-((2R,4S,5R)-4-fluoro-5-(hydroxymethyl)tetrahydrofuran-2-yl)pyrimidin-2(1H)-one
• DA-60019
• FddCyd
• 3'-FddC
• DTXSID50199256
• 4-amino-1-[(2R,4S,5R)-4-fluoro-5-(hydroxymethyl)oxolan-2-yl]pyrimidin-2-one
• 51246-79-8
• SCHEMBL398183
• A900657
• 4-amino-1-[(2R,4S,5R)-4-fluoro-5-(hydroxymethyl)oxolan-2-yl]-1,2-dihydropyrimidin-2-one
• Cytidine, 2',3'-dideoxy-3'-fluoro-
• 4-amino-1-[(2R,4S,5R)-4-fluoro-5-(hydroxymethyl)tetrahydrofuran-2-yl]pyrimidin-2-one

• Inchi： 1S/C9H12FN3O3/c10-5-3-8(16-6(5)4-14)13-2-1-7(11)12-9(13)15/h1-2,5-6,8,14H,3-4H2,(H2,11,12,15)/t5-,6+,8+/m0/s1
• InChI Key： HNSUDSIHCJEYQG-SHYZEUOFSA-N
• SMILES： F[C@@H]1[C@@H](CO)O[C@H](C1)N1C(N=C(C=C1)N)=O

Computed Properties

• Exact Mass: 229.08636
• Monoisotopic Mass: 229.086
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.9
• Topological Polar Surface Area: 88.2A^2

Experimental Properties

• Density: 1.67±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 418°C at 760 mmHg
• Flash Point: 206.6°C
• Refractive Index: 1.665
• Solubility: Slightly soluble (13 g/l) (25 º C),
• PSA: 88.15
• LogP: 0.02460

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine 2',3'-dideoxyribonucleosides